Cas no 1343735-60-3 (4-(2,5-difluorophenyl)methylpiperidin-4-ol)

• Product Name: 4-(2,5-difluorophenyl)methylpiperidin-4-ol
• CAS No: 1343735-60-3
• MF: C₁₂H₁₅F₂NO
• MW: 227.250410318375
• CID: 6005845
• PubChem ID: 62789173
• Update Time: 2025-10-31

4-(2,5-difluorophenyl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol, 4-[(2,5-difluorophenyl)methyl]-
• 4-(2,5-difluorophenyl)methylpiperidin-4-ol
• 4-(2,5-difluorobenzyl)piperidin-4-ol
• 4-[(2,5-difluorophenyl)methyl]piperidin-4-ol
• AKOS012083590
• EN300-1856886
• 1343735-60-3
• CS-0353467

• Inchi： 1S/C12H15F2NO/c13-10-1-2-11(14)9(7-10)8-12(16)3-5-15-6-4-12/h1-2,7,15-16H,3-6,8H2
• InChI Key： SRRULVKEIOJFJG-UHFFFAOYSA-N
• SMILES： N1CCC(CC2=CC(F)=CC=C2F)(O)CC1

Computed Properties

• Exact Mass: 227.11217043g/mol
• Monoisotopic Mass: 227.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.230±0.06 g/cm3(Predicted)
• Boiling Point: 327.1±37.0 °C(Predicted)
• pka: 14.34±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 4-(2,5-difluorophenyl)methylpiperidin-4-ol

Chemical Profile of 4-(2,5-difluorophenyl)methylpiperidin-4-ol (CAS No. 1343735-60-3)

4-(2,5-difluorophenyl)methylpiperidin-4-ol, identified by its CAS number 1343735-60-3, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, characterized by a six-membered ring containing one nitrogen atom, which is a common structural motif in many bioactive molecules. The presence of fluorine atoms at the 2 and 5 positions of the phenyl ring introduces unique electronic and steric properties, making this molecule of significant interest for drug discovery applications.

The structural features of 4-(2,5-difluorophenyl)methylpiperidin-4-ol contribute to its potential biological activity. Piperidine derivatives are well-known for their role in medicinal chemistry due to their ability to modulate various biological targets. The introduction of fluorine substituents enhances the metabolic stability and binding affinity of the molecule, which are critical factors in the development of effective pharmaceuticals. Specifically, the 2,5-difluorophenyl group can influence the electronic distribution across the molecule, affecting its interactions with biological receptors.

In recent years, there has been a surge in research focused on developing novel piperidine-based compounds for therapeutic purposes. These studies have highlighted the importance of fluorine atoms in optimizing pharmacokinetic profiles and improving drug efficacy. For instance, fluorinated piperidine derivatives have been explored as potential candidates for treating neurological disorders, cardiovascular diseases, and cancer. The compound 4-(2,5-difluorophenyl)methylpiperidin-4-ol represents a promising scaffold that could be further modified to develop new drugs targeting specific disease pathways.

The synthesis of 4-(2,5-difluorophenyl)methylpiperidin-4-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine atoms into aromatic rings is a challenging task due to their high reactivity and sensitivity to environmental conditions. Advanced synthetic methodologies, such as cross-coupling reactions and nucleophilic substitutions, are often employed to achieve the desired structure efficiently. The development of robust synthetic routes is essential for scaling up production and making this compound accessible for further research and development.

From a pharmacological perspective, 4-(2,5-difluorophenyl)methylpiperidin-4-ol exhibits intriguing properties that make it a valuable tool in drug discovery. The piperidine ring provides a hydrogen bond donor capability, which is crucial for interactions with biological targets such as enzymes and receptors. Additionally, the fluorine substituents can enhance lipophilicity, improving membrane permeability and thus oral bioavailability. These characteristics suggest that this compound may have applications in developing small-molecule inhibitors or agonists for therapeutic use.

Recent studies have demonstrated the potential of fluorinated piperidine derivatives in modulating neurotransmitter systems. For example, compounds with similar structural motifs have shown promise in preclinical models as treatments for conditions like depression and anxiety. The presence of both fluorine atoms and a hydroxyl group in 4-(2,5-difluorophenyl)methylpiperidin-4-ol may also influence its ability to interact with specific enzymes or receptors involved in these pathways. Further investigation into its pharmacological effects could uncover new therapeutic opportunities.

The chemical properties of 4-(2,5-difluorophenyl)methylpiperidin-4-ol also make it suitable for use as an intermediate in more complex synthetic schemes. Researchers can leverage its reactive sites to introduce additional functional groups or link it to other molecular fragments to create novel compounds with tailored biological activities. This versatility underscores the importance of having well-characterized building blocks like this one in pharmaceutical research.

In conclusion,4-(2,5-difluorophenyl)methylpiperidin-4-ol (CAS No. 1343735-60-3) is a compound with significant potential in medicinal chemistry due to its unique structural features and biological relevance. Its synthesis presents both challenges and opportunities for researchers seeking to develop new therapeutic agents. As our understanding of fluorinated compounds grows, so does the likelihood that molecules like this will play a crucial role in addressing unmet medical needs.